molecular formula C13H6F3IN2O B1473516 5-Iodo-2-((5-(trifluoromethyl)pyridin-2-yl)oxy)benzonitrile CAS No. 1369255-12-8

5-Iodo-2-((5-(trifluoromethyl)pyridin-2-yl)oxy)benzonitrile

Cat. No.: B1473516
CAS No.: 1369255-12-8
M. Wt: 390.1 g/mol
InChI Key: WJWXTHTYRRBPLA-UHFFFAOYSA-N
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Description

5-Iodo-2-((5-(trifluoromethyl)pyridin-2-yl)oxy)benzonitrile is a useful research compound. Its molecular formula is C13H6F3IN2O and its molecular weight is 390.1 g/mol. The purity is usually 95%.
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Properties

CAS No.

1369255-12-8

Molecular Formula

C13H6F3IN2O

Molecular Weight

390.1 g/mol

IUPAC Name

5-iodo-2-[5-(trifluoromethyl)pyridin-2-yl]oxybenzonitrile

InChI

InChI=1S/C13H6F3IN2O/c14-13(15,16)9-1-4-12(19-7-9)20-11-3-2-10(17)5-8(11)6-18/h1-5,7H

InChI Key

WJWXTHTYRRBPLA-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1I)C#N)OC2=NC=C(C=C2)C(F)(F)F

Canonical SMILES

C1=CC(=C(C=C1I)C#N)OC2=NC=C(C=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 2-hydroxy-5-iodo-benzonitrile (80.0 g, 0.328 mol) and 2-chloro-5-tri fluoromethylpyridine (60.0 g, 0.328 mol) in DMF (500 ml) was added K2CO3 (91.0 g, 0.656 mol). The reaction mixture was refluxed overnight, then filtered and concentrated. Purification via column chromatography on silica gel (petroleum ether/ethyl acetate=10/1) afforded the title product (120 g) as a white solid.
Quantity
80 g
Type
reactant
Reaction Step One
Quantity
60 g
Type
reactant
Reaction Step One
Name
Quantity
91 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

K2CO3 (91.0 g, 0.656 mol) was added to a solution of 2-hydroxy-5-iodo-benzonitrile (80.0 g, 0.328 mol) and 2-chloro-5-tri-fluoromethyl-pyridine (60.0 g, 0.328 mol) in DMF (500 ml) was added. The reaction mixture was refluxed overnight, filtered and concentrated. Purification via FC (PE/EtOAc=10/1) afforded the title product as a white solid (120 g).
Name
Quantity
91 g
Type
reactant
Reaction Step One
Quantity
80 g
Type
reactant
Reaction Step One
Quantity
60 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One

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